Cas no 328-50-7 (2-Ketoglutaric acid)

2-Ketoglutaric acid Properties

Names and Identifiers

• 2-Ketoglutaric acid
• 2-Oxoglutaric acid
• 2-Oxopentanedioic acid
• alpha-Ketoglutaric Acid
• A-KETOGLUTARIC ACID
• GAMMA-KETOGLUTARIC ACID
• FEMA 3891
• KETO-GLU
• PENTANEDIOIC ACID, 2-OXO-
• 2-Oxo-1,5-dipentanedioic acid
• 2-Oxo-1,5-pentanedioic acid
• 2-oxo-pentanedioicaci
• 2-Oxpentanedioicacid
• Glutaric acid, 2-oxo-
• Glutaric acid, alpha keto
• -Ketoglutaricacid
• α-Ketoglutaricacid
• A-KETOGLUTARIC ACID FREE ACID CELL*CULTU RE TESTED
• A-KETOGLUTARIC ACID FREE ACID
• 2-KETOGLUTARIC ACID BIOSYNTH
• A-KetoglutaricAcidPuriss
• KetoglutaricAcid,FreeAcid
• Oxoglutaric acid
• 2-OXOPENTANDIOICACID
• alpha-keto-Glutaric acid
• 2-keto-Glutaricacid
• KETOGLUTARIC ACID, ALPHA (AS)
• 2-Oxoglutaric acid,2-Oxopentanedioic acid
• alpha-Ketoglutarate
• α-Ketoglutaric acid
• alpha-Ketoglutaric acid
• 2-ketoglutarate
• alpha-ketoglutaric acid
• 2-oxoglutaric acid
• alpha-ketoglutarate
• 2-oxopentanedioic acid, ion(2-)
• 2-oxoglutarate
• alpha-Oxoglutaric acid
• 2-oxo-Pentanedioic acid
• +Expand

• MDL： MFCD00004165
• InChIKey： KPGXRSRHYNQIFN-UHFFFAOYSA-N
• Inchi： 1S/C5H6O5/c6-3(5(9)10)1-2-4(7)8/h1-2H2,(H,7,8)(H,9,10)
• SMILES： OC(=O)CCC(=O)C(O)=O
• BRN： 1705689

Computed Properties

• Exact Mass: 146.02200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.022
• Heavy Atom Count: 10
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 91.7A^2

Experimental Properties

• LogP: -0.49510
• PSA: 91.67000
• Merck: 5303
• Refractive Index: 1.3920 (estimate)
• Water Partition Coefficient: Soluble in water, methanol and dimethyl sulfoxide.
• Boiling Point: 345.6°C at 760 mmHg
• Melting Point: 113.0 to 117.0 deg-C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 177.0±19.7 °C
• FEMA: 3891 | 2-OXOPENTANEDIOIC ACID
• Solubility: H2O: soluble0.1g/mL, clear, colorless
• Color/Form: White fine crystalline powder. It turns pale gray yellow after long storage and is easy to deliquesce.
• Solubility: It is easily soluble in water, alcohol and extremely insoluble in ether.
• pka: 2.47(at 25℃)
• Density: 1.2821 (rough estimate)

2-Ketoglutaric acid Security Information

• Symbol: GHS05 GHS07
• RTECS：SA0454200
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26; S39; S45; S36/37/39
• Risk Phrases：R37/38; R41; R36/37/38; R23/24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 37/38-41
• Signal Word：Danger
• TSCA：Yes

2-Ketoglutaric acid Customs Data

• HS CODE：29183000
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters